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Compound of Interest

Compound Name: Iridium(III)chloridetrihydrate

Cat. No.: B12429425

Get Quote

)

Part 1: Executive Directive
Do not treat Iridium(III) Chloride Trihydrate as a standard bench salt.

While its GHS hazard classification (Irritant) appears moderate compared to highly toxic

organometallics, this compound presents a dual risk profile:

Health Risk: It is a corrosive irritant that hydrolyzes to release hydrochloric acid (HCl) upon

contact with moisture (mucous membranes, eyes, lungs).

Operational Risk: Iridium is a hyper-value precious metal. Poor handling resulting in static

dispersal or spillages constitutes a significant financial loss.

The goal of this guide is to synthesize personnel safety with asset preservation.

Part 2: Hazard Profile & Risk Assessment
Understanding the "Why" behind the PPE.
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Hazard Class GHS Code
Mechanism of
Action

Operational
Implication

Skin Irritation H315
Acidic hydrolysis on

skin moisture.

Delayed burning

sensation; requires

immediate washing.

Eye Irritation H319
Micro-abrasion +

Acidic etching.

High Risk: Dust

entering eyes causes

severe damage.

Respiratory H335
Inhalation of acidic

aerosols.

Mucosal inflammation;

must be handled in a

hood.

Reactivity N/A
Hygroscopic (Absorbs

water).

Powder clumps

rapidly; containers

must be purged with

inert gas.

Part 3: Personal Protective Equipment (PPE) Matrix
The Self-Validating PPE System: Trustworthiness in safety comes from redundancy. We utilize

a "Breach Detection" protocol for gloves and a "Zero-Gap" policy for facial protection.

PPE Specifications Table
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Component
Standard
Specification

Advanced
Requirement (High
Mass/Solution)

Rationale

Hand Protection

Double Gloving

(Nitrile)Inner: 4 mil

(Blue/White)Outer: 5

mil (Purple/Black)

Long-Cuff Nitrile

(12")Thickness:

>0.12mm

Visual Breach

Detection: If the inner

glove color shows

through a tear, stop

immediately. Nitrile

offers superior

resistance to the

acidic byproducts

compared to latex.

Eye Protection
Chemical Splash

Goggles(Indirect Vent)

Face Shield +

Goggles

Safety glasses are

insufficient. Fine

iridium dust can

bypass side shields.

Goggles seal the

ocular cavity.

Respiratory

Fume Hood

(Engineering

Control)Sash height <

18 inches

N95/P100

Respirator(Only if

outside hood)

Primary protection is

the hood. The

compound releases

HCl fumes when

solubilized.

Body

Lab Coat

(Cotton/Poly)High

neck, snap closure

Chemical

Apron(Rubber/Neopre

ne)

Protects personal

clothing from

expensive staining

and acidic burns.

Part 4: Visualization - PPE Decision Logic
The following diagram illustrates the decision-making process for selecting PPE based on the

state of the matter (Solid vs. Solution).
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Start: Handling IrCl3·3H2O

Physical State?

Solid (Powder/Crystals)

Solution (Acidic)

Quantity > 1g?

Heating/Reflux?

Standard PPE:
Splash Goggles + Double Nitrile

+ Lab Coat

No Static Control Required
(Anti-static gun/mat)

Yes

Fume Hood MANDATORY
(Sash < 18 inches)

No

Advanced PPE:
Face Shield + Goggles +

Chem Apron + Long Cuff Gloves

Yes

Click to download full resolution via product page
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Figure 1: Decision logic for PPE selection based on physical state and experimental conditions.

Note the critical requirement for static control when handling larger solid quantities.

Part 5: Operational Protocol (The Zero-Loss Method)
Context: Iridium(III) chloride is highly static-prone. Standard weighing often results in "flying

powder," causing inhalation risk and financial loss.

Step-by-Step Methodology:

Preparation & Engineering Check:

Verify Fume Hood flow rate (face velocity 80-100 fpm).

Static Discharge: Place an ionizing bar or anti-static mat inside the hood.

Don PPE: Put on inner gloves, then lab coat, then outer gloves. Adjust goggles.

The Weighing Procedure:

Do not weigh directly into a flat boat. Use a deep vessel (scintillation vial or round-bottom

flask) to contain the powder.

Taring: Place the receiving vessel on the balance. Tare.

Transfer: Use a plastic spatula (metal spatulas can cause scratching or reactivity).

Technique: If the powder is clumping (hygroscopic), do not chip at it violently. Gently break

chunks to avoid aerosolization.

Solubilization (If applicable):

Add solvent slowly.

Caution: Dissolution in water is exothermic and creates an acidic solution (pH < 2).

Ensure the vessel is vented if heating is applied to prevent pressure buildup from HCl gas.

Decontamination:
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Wipe the balance area with a damp paper towel (save this towel for recovery, see Part 6).

Remove outer gloves inside the hood and place them in the solid waste stream.

Part 6: Disposal & Asset Recovery (The "Gold"
Standard)
Critical Distinction: Iridium waste is not "trash"; it is a "resource." Disposal via standard

incineration is a financial error.

Recovery Workflow:

Segregation: Establish a dedicated waste container labeled "IRIDIUM WASTE ONLY."

Include: Contaminated paper towels, filter papers, disposable spatulas, and aqueous

waste.

pH Adjustment: For liquid waste, adjust pH to neutral (pH 7) before storage to prevent

container degradation, unless the recovery vendor specifies otherwise.

Vendor Hand-off: Contact specialized precious metal refiners (e.g., Tanaka, Auris Noble, or

similar) for reclamation.

Experiment
End

Waste
Type?

Solid Waste
(Wipes/Filters)

Liquid Waste
(Mother Liquor)

Segregate:
'Iridium Only' Container

Neutralize pH

Precious Metal
Refiner

Asset Recovery

Click to download full resolution via product page

Figure 2: The Closed-Loop Recovery Cycle. Segregation is the key step to enabling financial

return on waste material.

Part 7: Emergency Response
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Skin Contact: Immediately flush with water for 15 minutes.[1][2][3] Remove contaminated

clothing.[1][2][4][5][6][7] The acidity can cause delayed burns; do not wait for pain to start

flushing.

Eye Contact: Flush for 15 minutes lifting eyelids.[2][3] Seek medical attention immediately.

Spill (Solid): Do not dry sweep (creates dust). Cover with wet paper towels to dampen, then

scoop into the Iridium Recovery container.

Spill (Liquid): Neutralize with Sodium Bicarbonate (

) or spill pillows, then collect for recovery.

References
PubChem. (n.d.). Iridium(III) chloride trihydrate | Cl3H6IrO3.[8] National Library of Medicine.

Retrieved October 26, 2023, from [Link]

American Elements. (n.d.). Iridium(III) Chloride Trihydrate Safety Data. Retrieved from [Link]

Auris Noble. (n.d.). Iridium Extraction and Recycling. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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